Cas no 30881-24-4 (2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-)
30881-24-4 structure
Product Name:2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
CAS No:30881-24-4
MF:C13H16O3
MW:220.264344215393
CID:1444648
Update Time:2024-08-23
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]-
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- Inchi: 1S/C13H16O3/c1-9(14)13(10(2)15)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8H2,1-3H3
- InChI Key: QOQYLKURADQSEA-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC1=CC=C(OC)C=C1)C(=O)C
Computed Properties
- Exact Mass: 220.10998
Experimental Properties
- Density: 1.064±0.06 g/cm3(Predicted)
- Melting Point: 71-73 °C
- Boiling Point: 328.3±27.0 °C(Predicted)
- PSA: 43.37
- pka: 10.18±0.59(Predicted)
2,4-Pentanedione, 3-[(4-methoxyphenyl)methyl]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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